Cas no 7785-21-9 (ammonium magnesium orthophosphate)

Ammonium magnesium orthophosphate is a versatile inorganic salt offering significant advantages in various applications. Its high solubility in water and stable chemical properties make it suitable for use as a fertilizer, water treatment agent, and food additive. Its ability to provide essential nutrients to plants and reduce water hardness makes it a valuable component in agricultural and industrial processes.

ammonium magnesium orthophosphate structure

7785-21-9 structure

Product Name:ammonium magnesium orthophosphate

CAS No:7785-21-9

MF:H₄MgNO₄P

MW:137.314821243286

MDL:MFCD00050358

CID:86088

PubChem ID:178727

Update Time:2025-06-20

ammonium magnesium orthophosphate Chemical and Physical Properties

Names and Identifiers

- ammonium magnesium orthophosphate
- Ammonium magnesium phosphate hydrate
- AMMONIUM MAGNESIUM PHOSPHATE
- MAGNESIUM AMMONIUM PHOSPHATE HYDRATE
- phosphoric acid, ammonium magnesium salt
- magnesium(2+) ammonium phosphate
- DTXSID00872567
- Phosphoric acid, ammonium magnesium salt (1:1:1)
- Ammonium magnesium phosphate ((NH4)Mg(PO4))
- CHEBI:149425
- azanium;magnesium;phosphate
- EC 232-075-2
- azanium magnesium phosphate
- UNII-76YP0J930V
- 76YP0J930V
- MONOAMMONIUM MONOMAGNESIUM PHOSPHATE
- MXZRMHIULZDAKC-UHFFFAOYSA-L
- 7785-21-9
- MAGNESIUM AMMONIUM PHOSPHATE
- 143601-25-6
- EINECS 232-075-2
- Ammonium magnesium phosphate hydrate, 99.999% (metals basis)
- MDL： MFCD00050358
- Inchi： 1S/Mg.H3N.H3O4P/c;;1-5(2,3)4/h;1H3;(H3,1,2,3,4)/q+2;;/p-2
- InChI Key： MXZRMHIULZDAKC-UHFFFAOYSA-L
- SMILES： P(=O)([O-])([O-])[O-].[Mg+2].[NH4+]

Computed Properties

Exact Mass: 154.98300
Monoisotopic Mass: 136.973
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 36.8
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 87.2A^2
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing

Experimental Properties

Color/Form: Not determined
Density: 1.711
Boiling Point: 158°C at 760 mmHg
Flash Point: °C
Water Partition Coefficient: Soluble in water.
PSA: 105.29000
LogP: 0.69790

ammonium magnesium orthophosphate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
TSCA：Yes
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

ammonium magnesium orthophosphate Pricemore >>

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abcr	AB211711-50 g	Ammonium magnesium phosphate hydrate, 99.999% (metals basis); .	7785-21-9	99.999%	50 g	€161.00	2023-07-20
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